Cas no 1818404-89-5 ((5-methoxyquinolin-2-yl)methanamine)
(5-methoxyquinolin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinemethanamine, 5-methoxy-
- (5-methoxyquinolin-2-yl)methanamine
-
- Inchi: 1S/C11H12N2O/c1-14-11-4-2-3-10-9(11)6-5-8(7-12)13-10/h2-6H,7,12H2,1H3
- InChI Key: YZQUBXUXWNGPGD-UHFFFAOYSA-N
- SMILES: N1C2C(=C(OC)C=CC=2)C=CC=1CN
(5-methoxyquinolin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-100MG |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 100MG |
¥ 963.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-250MG |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 250MG |
¥ 1,537.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-500MG |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 500MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-1G |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 1g |
¥ 3,841.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-5G |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 5g |
¥ 11,523.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-10G |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 10g |
¥ 19,206.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-100mg |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 100mg |
¥962.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-250mg |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 250mg |
¥1537.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-500mg |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 500mg |
¥2559.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ6882-1g |
(5-methoxyquinolin-2-yl)methanamine |
1818404-89-5 | 95% | 1g |
¥3838.0 | 2024-04-23 |
(5-methoxyquinolin-2-yl)methanamine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (5-methoxyquinolin-2-yl)methanamine
Recent Advances in the Study of (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) in Chemical Biology and Pharmaceutical Research
The compound (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The discussion is based on a thorough review of recent academic publications, patent filings, and industry reports.
Recent studies have highlighted the role of (5-methoxyquinolin-2-yl)methanamine as a key intermediate in the synthesis of novel quinoline-based compounds with promising pharmacological properties. Researchers have demonstrated its utility in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. The compound's structural features, including the methoxy and amine functional groups, contribute to its ability to interact with biological targets with high specificity and affinity.
One of the most notable advancements involves the use of (5-methoxyquinolin-2-yl)methanamine in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives that exhibited potent inhibitory activity against tyrosine kinases, which are critical targets in oncology. The study utilized molecular docking and in vitro assays to validate the binding modes and efficacy of these derivatives, providing valuable insights for further optimization.
In addition to its role in kinase inhibition, (5-methoxyquinolin-2-yl)methanamine has been explored for its potential in antimicrobial therapy. A recent patent application disclosed novel derivatives of this compound that demonstrated broad-spectrum activity against drug-resistant bacterial strains. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of essential metabolic pathways. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.
Another area of interest is the application of (5-methoxyquinolin-2-yl)methanamine in neuropharmacology. Preliminary studies have suggested that certain derivatives of this compound may modulate neurotransmitter systems, offering potential therapeutic benefits for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers are currently investigating the pharmacokinetic and pharmacodynamic properties of these derivatives to assess their viability as drug candidates.
In conclusion, (5-methoxyquinolin-2-yl)methanamine (CAS: 1818404-89-5) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its versatility, combined with recent advancements in synthetic and medicinal chemistry, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for improved efficacy, selectivity, and safety profiles, paving the way for clinical translation.
1818404-89-5 ((5-methoxyquinolin-2-yl)methanamine) Related Products
- 91180-69-7([(5-Methoxy-1H-indol-2-yl)methyl]methylamine)
- 194658-14-5((4-methoxy-2-pyridyl)methanamine)
- 62099-67-6( )
- 1179361-98-8(4-Methoxyquinoline-2-carboximidamide hydrochloride)
- 31835-53-7(4-Methoxy-2-methylquinoline)
- 19490-87-0(7-methoxy-2-methyl-quinoline)
- 130445-55-5((5-Methoxy-1H-indol-2-yl)methylamine Methanesulfonate)
- 17018-81-4(2-(aminomethyl)-8-Quinolinol)
- 79205-04-2(5-Methoxy-2-methylquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)